3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 3-hydroxy-4,6-dimethyl-3-(2-oxo-2-thiophen-2-ylethyl)-1H-indol-2-one
• InChI: InChI=1S/C16H15NO3S/c1-9-6-10(2)14-11(7-9)17-15(19)16(14,20)8-12(18)13-4-3-5-21-13/h3-7,20H,8H2,1-2H3,(H,17,19)
• InChI Key: NDNYEMCSGWHEIG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)NC(=O)C2(CC(=O)C3=CC=CS3)O)C

Description

3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as DIMBOA, is a naturally occurring compound found in various plants. It belongs to the class of indole alkaloids and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. It has also been shown to have antimicrobial properties by disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases. It has also been shown to have anti-inflammatory properties, which may be beneficial in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its low toxicity. It has also been shown to be stable under various conditions, making it a reliable compound for research. However, one of the limitations of using 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one. One area of research is the development of new methods for synthesizing 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one, which may lead to more efficient and cost-effective production. Another area of research is the study of the potential applications of 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one in agriculture, as it has been shown to have insecticidal properties. Additionally, further research is needed to fully understand the mechanism of action of 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one and its potential applications in cancer research.

Synthesis Methods

3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one can be synthesized through various methods, including chemical synthesis and extraction from plants. One of the most common methods for synthesizing 3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is through the reaction of 2-acetylthiophene with dimethylamine and indole-2,3-dione.

Scientific Research Applications

3-hydroxy-4,6-dimethyl-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antifungal, and insecticidal properties. It has also been studied for its potential applications in cancer research, as it has been shown to have anti-cancer properties.